Cas no 958248-90-3 (Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate)

Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate structure
958248-90-3 structure
Product Name:Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate
CAS No:958248-90-3
MF:C10H16BrNO3
MW:278.142942428589
MDL:MFCD22056216
CID:2194060
Update Time:2023-09-11

Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate
    • 1,1-Dimethylethyl 2-(bromomethyl)-5-oxo-1-pyrrolidinecarboxylate (ACI)
    • MDL: MFCD22056216
    • Inchi: 1S/C10H16BrNO3/c1-10(2,3)15-9(14)12-7(6-11)4-5-8(12)13/h7H,4-6H2,1-3H3
    • InChI Key: PBCOFGASVWDIPR-UHFFFAOYSA-N
    • SMILES: O=C(N1C(CBr)CCC1=O)OC(C)(C)C

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Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium tert-butoxide Solvents: Tetrahydrofuran ;  10 min, -20 °C; 20 min, -20 °C
1.2 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  30 min, -20 °C; -20 °C → 0 °C; 4 h, 0 °C
Reference
An efficient process for the bromolactamization of unsaturated acids
Yeung, Ying-Yeung; Corey, E. J., Tetrahedron Letters, 2007, 48(43), 7567-7570

Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate Raw materials

Tert-butyl 2-(bromomethyl)-5-oxopyrrolidine-1-carboxylate Preparation Products

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